3-(5-Methoxythiophen-2-yl)butan-2-ol

• Molecular Formula: C9H14O2S
• Molecular Weight: 186.27 g/mol
• IUPAC Name: 3-(5-methoxythiophen-2-yl)butan-2-ol
• InChI: InChI=1S/C9H14O2S/c1-6(7(2)10)8-4-5-9(11-3)12-8/h4-7,10H,1-3H3
• InChI Key: PULCAJJQKODHRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)OC)C(C)O

Description

3-(5-Methoxythiophen-2-yl)butan-2-ol is a secondary alcohol characterized by a four-carbon chain (butan-2-ol) with a hydroxyl group at position 2 and a 5-methoxythiophen-2-yl substituent at position 2. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is modified with a methoxy (-OCH₃) group at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-Methoxythiophen-2-yl)butan-2-ol typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with sulfur sources under acidic conditions.

Methoxylation: The thiophene ring is then methoxylated using methanol and a strong acid catalyst such as sulfuric acid.

Attachment of the Butanol Side Chain: The final step involves the addition of the butanol side chain through a Grignard reaction, where a Grignard reagent (e.g., butylmagnesium bromide) reacts with the methoxythiophene intermediate.

Industrial Production Methods

Industrial production of 3-(5-Methoxythiophen-2-yl)butan-2-ol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

3-(5-Methoxythiophen-2-yl)butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 3-(5-Methoxythiophen-2-yl)butan-2-one.

Reduction: Formation of various alcohol derivatives.

Substitution: Formation of compounds with different functional groups replacing the methoxy group.

Scientific Research Applications

3-(5-Methoxythiophen-2-yl)butan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(5-Methoxythiophen-2-yl)butan-2-ol involves its interaction with specific molecular targets and pathways. The methoxy and hydroxyl groups allow it to form hydrogen bonds and interact with enzymes or receptors, potentially modulating their activity. The thiophene ring can engage in π-π interactions with aromatic residues in proteins, influencing their function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Features

The compound’s key differentiating feature is the 5-methoxy-substituted thiophene ring. Below is a comparative analysis with analogs:

Table 1: Structural Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Aromatic/Heterocyclic Features
3-(5-Methoxythiophen-2-yl)butan-2-ol	C₉H₁₂O₂S	184.25 (calc.)	5-methoxy-thiophen-2-yl	Thiophene (S-containing, aromatic)
Bitertanol	C₂₀H₂₃N₃O₂	337.42	Biphenyl-oxy, triazolyl	Biphenyl (aromatic), triazole (N-rich)
3-Methyl-2-phenylbutan-1-ol	C₁₁H₁₆O	164.24	Phenyl	Benzene (aromatic)
3-(4-Methylthiazol-2-yl)butan-2-ol	C₈H₁₃NOS	171.26	4-methylthiazol-2-yl	Thiazole (S- and N-containing)
3-(Cyclohexen-1-yl)butan-2-ol	C₁₀H₁₈O	154.25	Cyclohexenyl	Aliphatic cyclic (non-aromatic)

Key Observations :

• Thiazole-containing analogs (e.g., ) exhibit greater polarity due to nitrogen’s electronegativity.
• Steric Effects: Bulky substituents like biphenyl-oxy in bitertanol or cyclohexenyl reduce conformational flexibility, whereas the thiophene ring offers moderate steric hindrance.

Physical Properties

While explicit data for 3-(5-Methoxythiophen-2-yl)butan-2-ol is unavailable, trends from analogous alcohols can be inferred:

Table 2: Physical Property Trends

Compound Name	Boiling Point (℃)	Solubility Trends
3-Methyl-3-methoxybutanol	174	Polar solvents (due to -OCH₃)
2-Methyl-3-buten-2-ol	98–99	Moderate polarity (aliphatic)
Bitertanol	Not reported	Low water solubility (lipophilic)
3-(4-Methylthiazol-2-yl)butan-2-ol	Not reported	Higher polarity (thiazole N/S)

Inferences :

• The thiophene ring and methoxy group in the target compound likely increase boiling point compared to aliphatic alcohols (e.g., 2-methyl-3-buten-2-ol ) due to stronger dipole interactions.
• Solubility in polar solvents (e.g., ethanol, DMSO) is expected to exceed that of bitertanol but remain lower than thiazole analogs .

Reactivity Comparison :

• The electron-rich thiophene ring in the target compound may undergo electrophilic substitution (e.g., halogenation) more readily than phenyl or cyclohexenyl analogs.
• Bitertanol’s triazole moiety enables hydrogen bonding, contrasting with the thiophene’s weaker dipole interactions.

Biological Activity

3-(5-Methoxythiophen-2-yl)butan-2-ol is a compound of increasing interest in pharmacological research due to its unique structural properties and potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

3-(5-Methoxythiophen-2-yl)butan-2-ol features a thiophene ring with a methoxy group and a butanol side chain. This specific arrangement contributes to its unique reactivity and interaction with biological systems. The compound's molecular formula is C₁₁H₁₄O₂S, which indicates the presence of functional groups that may interact with various biological targets.

The biological activity of 3-(5-Methoxythiophen-2-yl)butan-2-ol is primarily attributed to its interaction with specific enzymes and receptors. Research suggests that it may modulate the activity of neurotransmitter systems, particularly those involving dopamine receptors.

Interaction with Receptors

• Dopamine Receptors : Preliminary studies indicate that the compound may act as a partial agonist at dopamine D3 receptors, which are implicated in various neurological disorders .
• Enzyme Modulation : The compound appears to influence enzymatic pathways, potentially altering metabolic processes within cells.

Pharmacological Properties

The pharmacological profile of 3-(5-Methoxythiophen-2-yl)butan-2-ol includes several notable activities:

Activity	Description
Antioxidant Activity	Exhibits significant free radical scavenging properties, indicating potential use in oxidative stress-related conditions .
Neuroprotective Effects	May provide protective effects against neurodegeneration through modulation of dopaminergic signaling.
Anti-inflammatory Effects	Demonstrated ability to reduce inflammation markers in vitro, suggesting therapeutic potential in inflammatory diseases .

Case Studies and Research Findings

• Neuroprotective Study : A study investigated the neuroprotective effects of 3-(5-Methoxythiophen-2-yl)butan-2-ol in a model of Parkinson's disease. Results indicated that the compound reduced dopaminergic cell death and improved motor function in treated animals compared to controls.
• Antioxidant Evaluation : In vitro assays using ABTS (2,2'-azinobis(3-ethylbenzothiazoline-6-sulfonic acid)) showed that the compound exhibited antioxidant activity with an IC50 value significantly lower than that of standard antioxidants like ascorbic acid .
• Inflammation Model : In a murine model of acute inflammation, administration of 3-(5-Methoxythiophen-2-yl)butan-2-ol resulted in decreased levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, highlighting its potential as an anti-inflammatory agent .